Cas no 1420964-04-0 (2-((4-Aminocyclohexyl)amino)-1-(thiophen-2-yl)ethanone hydrochloride)

• Product Name: 2-((4-Aminocyclohexyl)amino)-1-(thiophen-2-yl)ethanone hydrochloride
• CAS No: 1420964-04-0
• MF: C₁₂H₁₉ClN₂OS
• MW: 274.810060739517
• CID: 2175175
• Update Time: 2023-08-05

2-((4-Aminocyclohexyl)amino)-1-(thiophen-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((4-Aminocyclohexyl)amino)-1-(thiophen-2-yl)ethanone hydrochloride
• 2-(((1r,4r)-4-aminocyclohexyl)amino)-1-(thiophen-2-yl)ethanone hydrochloride

• Inchi： 1S/C12H18N2OS.ClH/c13-9-3-5-10(6-4-9)14-8-11(15)12-2-1-7-16-12;/h1-2,7,9-10,14H,3-6,8,13H2;1H
• InChI Key： PNTXHMMKFSVKJM-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CNC1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones